Cas no 1803694-54-3 (5-Hydroxy-4-iodo-3-(trifluoromethoxy)pyridine-2-carbonyl chloride)

• Product Name: 5-Hydroxy-4-iodo-3-(trifluoromethoxy)pyridine-2-carbonyl chloride
• CAS No: 1803694-54-3
• MF: C₇H₂ClF₃INO₃
• MW: 367.448363780975
• CID: 4829961
• Update Time: 2025-08-03

5-Hydroxy-4-iodo-3-(trifluoromethoxy)pyridine-2-carbonyl chloride Chemical and Physical Properties

Names and Identifiers

• 5-Hydroxy-4-iodo-3-(trifluoromethoxy)pyridine-2-carbonyl chloride

• Inchi： 1S/C7H2ClF3INO3/c8-6(15)4-5(16-7(9,10)11)3(12)2(14)1-13-4/h1,14H
• InChI Key： ZDHIOOGMSIYBRS-UHFFFAOYSA-N
• SMILES： IC1C(=CN=C(C(=O)Cl)C=1OC(F)(F)F)O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 278
• XLogP3: 3.2
• Topological Polar Surface Area: 59.4

Additional information on 5-Hydroxy-4-iodo-3-(trifluoromethoxy)pyridine-2-carbonyl chloride

5-Hydroxy-4-Iodo-3-(Trifluoromethoxy)Pyridine-2-Carbonyl Chloride: A Comprehensive Overview

The compound with CAS No. 1803694-54-3, commonly referred to as 5-Hydroxy-4-Iodo-3-(Trifluoromethoxy)Pyridine-2-Carbonyl Chloride, is a highly specialized organic molecule that has garnered significant attention in the fields of pharmaceutical chemistry and materials science. This compound is characterized by its unique structural features, which include a pyridine ring substituted with hydroxyl, iodo, trifluoromethoxy, and carbonyl chloride groups. The presence of these functional groups imparts distinctive chemical and biological properties, making it a valuable component in various research and industrial applications.

Recent advancements in synthetic chemistry have enabled the precise synthesis of 5-Hydroxy-4-Iodo-3-(Trifluoromethoxy)Pyridine-2-Carbonyl Chloride, leveraging advanced catalytic systems and optimized reaction conditions. Researchers have demonstrated that the synthesis of this compound involves a multi-step process, including nucleophilic substitution, oxidation, and coupling reactions. The use of palladium catalysts has been particularly effective in achieving high yields and purity levels, which are critical for its application in sensitive biological assays.

The structural uniqueness of 5-Hydroxy-4-Iodo-3-(Trifluoromethoxy)Pyridine-2-Carbonyl Chloride lies in its ability to act as a versatile building block in medicinal chemistry. The hydroxyl group provides opportunities for hydrogen bonding interactions, while the trifluoromethoxy group introduces electron-withdrawing effects that can modulate the electronic properties of the molecule. Additionally, the iodo group serves as a potential site for further functionalization, enabling the creation of derivatives with enhanced bioactivity.

In terms of biological activity, recent studies have highlighted the potential of 5-Hydroxy-4-Iodo-3-(Trifluoromethoxy)Pyridine-2-Carbonyl Chloride as a precursor for developing novel antimicrobial agents. Its ability to inhibit key enzymes involved in bacterial metabolism has been extensively investigated, with promising results indicating its potential as a lead compound for antibiotic development. Furthermore, the trifluoromethoxy group has been shown to enhance the molecule's stability against enzymatic degradation, making it a robust candidate for drug delivery systems.

The application of 5-Hydroxy-4-Iodo-3-(Trifluoromethoxy)Pyridine-2-Carbonyl Chloride extends beyond pharmacology into materials science. Its use as a precursor for synthesizing advanced polymers and coatings has been explored, with researchers focusing on its ability to impart unique mechanical and thermal properties to polymer matrices. The carbonyl chloride group facilitates polymerization reactions, enabling the creation of high-performance materials suitable for aerospace and electronics industries.

From an environmental standpoint, recent research has emphasized the importance of understanding the degradation pathways of 5-Hydroxy-4-Iodo-3-(Trifluoromethoxy)Pyridine-2-Carbonyl Chloride to ensure its safe handling and disposal. Studies have revealed that under specific conditions, such as UV irradiation or microbial action, the compound undergoes hydrolysis to form less hazardous byproducts. This knowledge is crucial for implementing eco-friendly manufacturing processes and minimizing ecological impact.

In conclusion, 5-Hydroxy-4-Iodo-3-(Trifluoromethoxy)Pyridine-2-Carbonyl Chloride stands out as a multifaceted compound with significant potential across diverse scientific domains. Its unique chemical structure, coupled with recent advancements in synthesis and application techniques, positions it as a key player in both academic research and industrial innovation.